Cas no 20372-69-4 (2-fluoro-5-methyl-1,3-benzenediamine)

2-fluoro-5-methyl-1,3-benzenediamine structure
20372-69-4 structure
Product Name:2-fluoro-5-methyl-1,3-benzenediamine
CAS No:20372-69-4
MF:C7H9FN2
MW:140.158164739609
CID:1393582
PubChem ID:55288984
Update Time:2025-04-20

2-fluoro-5-methyl-1,3-benzenediamine Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-5-methyl-1,3-benzenediamine
    • SureCN4754751
    • 2-FLUORO-5-METHYLISONICOTINIC ACID
    • 2-FLUORO-5-METHYL-4-PYRIDINECARBOXYLIC ACID
    • AB71348
    • 2-fluoro-5-methylbenzene-1,3-diamine
    • SureCN4754751; 2-FLUORO-5-METHYLISONICOTINIC ACID; 2-FLUORO-5-METHYL-4-PYRIDINECARBOXYLIC ACID; AB71348; 2-fluoro-5-methyl-4-pyridinecarboxylic acid; 2-fluoro-5-methylbenzene-1,3-diamine;
    • 20372-69-4
    • SCHEMBL12653027
    • AKOS006360689
    • DTXSID701291946
    • Inchi: 1S/C7H9FN2/c1-4-2-5(9)7(8)6(10)3-4/h2-3H,9-10H2,1H3
    • InChI Key: WSGYCKHEHKPASK-UHFFFAOYSA-N
    • SMILES: FC1=C(C=C(C)C=C1N)N

Computed Properties

  • Exact Mass: 140.07507
  • Monoisotopic Mass: 140.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04
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